Cas no 790270-76-7 (1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one)

• Product Name: 1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one
• CAS No: 790270-76-7
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 5053598
• PubChem ID: 2512410
• Update Time: 2026-02-28

1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one
• 1-[(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)methyl]azepan-2-one
• HMS1728O02
• NE59743
• 1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one

• Inchi： 1S/C9H13N3O2S/c13-8-4-2-1-3-5-12(8)6-7-10-11-9(15)14-7/h1-6H2,(H,11,15)
• InChI Key： FRNUPZXKVBWLIM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(CCCCC2)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.7
• Topological Polar Surface Area: 86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one

Comprehensive Analysis of 1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one (CAS No. 790270-76-7)

1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one, with the CAS number 790270-76-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a 1,3,4-oxadiazole ring and an azepan-2-one (caprolactam) moiety, making it a subject of interest for drug discovery and material science applications. Its structural complexity and functional groups contribute to its potential in modulating biological pathways, particularly in enzyme inhibition and receptor binding studies.

The 1,3,4-oxadiazole scaffold is widely recognized for its role in medicinal chemistry due to its electron-rich nature and ability to participate in hydrogen bonding. When combined with the sulfanyl (-SH) group, this compound exhibits enhanced reactivity, which is valuable for designing prodrugs or targeted therapeutics. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids or amides, which could improve pharmacokinetic properties such as solubility and metabolic stability.

In recent years, the demand for novel heterocyclic compounds like 1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. Computational chemistry tools, such as molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets. This aligns with the growing trend of green chemistry, where researchers seek sustainable synthetic routes for such compounds to minimize environmental impact.

From an industrial perspective, CAS 790270-76-7 is often explored for its potential in peptide mimetics and small-molecule inhibitors. Its azepan-2-one backbone mimics cyclic peptide structures, which are increasingly relevant in treating diseases like cancer and neurodegenerative disorders. The compound’s sulfhydryl group also offers opportunities for conjugation with other pharmacophores, enabling the development of multifunctional therapeutics.

One of the most frequently searched questions about this compound revolves around its synthetic methodology. Current literature suggests routes involving cyclization of thiosemicarbazides or oxidative desulfurization of precursor molecules. Researchers are also investigating its stability under physiological conditions, a critical factor for drug delivery systems. These topics are highly relevant to audiences interested in preclinical research and pharmaceutical formulation.

Another hot topic is the compound’s potential role in antibacterial and antifungal applications. The 1,3,4-oxadiazole ring is known to disrupt microbial cell walls, and modifications to its structure could lead to next-generation antimicrobial agents. This aligns with global efforts to combat antibiotic resistance, a pressing concern in modern medicine.

In material science, 1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one has been studied for its coordination chemistry with transition metals. The sulfanyl group can act as a ligand, forming complexes with applications in catalysis or sensor development. Such interdisciplinary applications highlight its versatility beyond traditional pharmaceutical uses.

For researchers seeking CAS 790270-76-7 suppliers, it’s essential to note that the compound is typically available in milligram to gram quantities for laboratory use. Quality control measures, such as HPLC purity analysis and NMR characterization, are critical when sourcing this material. Many vendors now provide structure-activity relationship (SAR) data alongside the product, reflecting the industry’s shift toward data-driven chemistry.

In summary, 1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one represents a compelling case study in modern chemical innovation. Its dual functionality—combining a heterocyclic core with a reactive thiol group—positions it at the intersection of drug design, materials engineering, and bioconjugation strategies. As computational and experimental techniques evolve, this compound is likely to remain a focal point for researchers tackling challenges in personalized medicine and sustainable chemistry.